Cas no 765841-73-4 (1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI))

1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI) structure
765841-73-4 structure
Product Name:1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI)
CAS No:765841-73-4
MF:C12H17NO2
MW:207.268883466721
CID:550684
PubChem ID:45093019
Update Time:2025-04-19

1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI)
    • 4-(2-(Pyrrolidin-1-yl)ethyl)benzene-1,2-diol
    • 765841-73-4
    • Inchi: 1S/C12H17NO2/c14-11-4-3-10(9-12(11)15)5-8-13-6-1-2-7-13/h3-4,9,14-15H,1-2,5-8H2
    • InChI Key: IDIGSZSLZIBUAZ-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CCN1CCCC1)O

Computed Properties

  • Exact Mass: 207.126
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.7A^2
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